2,5-dichloro-N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}thiophene-3-carboxamide hydrochloride

Specification

• CAS No.: 1135210-93-3
• Molecular Formula: C18H18Cl3N3O3S2
• Molecular Weight: 494.8 g/mol
• IUPAC Name: 2,5-dichloro-N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)thiophene-3-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C18H17Cl2N3O3S2.ClH/c1-22(2)4-3-5-23(17(24)10-6-15(19)28-16(10)20)18-21-11-7-12-13(26-9-25-12)8-14(11)27-18;/h6-8H,3-5,9H2,1-2H3;1H
• Standard InChI Key: OFJVSNBKOILVIV-UHFFFAOYSA-N
• SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl

Introduction

2,5-Dichloro-N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}thiophene-3-carboxamide hydrochloride is a synthetic organic compound with potential applications in medicinal chemistry and pharmaceutical research. This article explores its chemical properties, structure, and potential uses based on available data.

Structural Description

The compound contains:

• A thiophene ring substituted with two chlorine atoms at positions 2 and 5.

• A carboxamide group linked to a dimethylamino-propyl chain.

• A complex bicyclic system (dioxolo-benzothiazole) attached to the amide nitrogen.

SMILES Representation: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl.

Synthesis and Derivatives

While specific synthesis protocols for this compound are not detailed in the provided sources, similar structures are typically synthesized using:

• Amide Coupling Reactions: Formation of the carboxamide group through condensation of an amine with a carboxylic acid derivative.

• Heterocyclic Chemistry: Construction of the dioxolo-benzothiazole moiety through cyclization reactions involving sulfur and oxygen-containing precursors.

Applications and Potential Uses

Although no direct bioactivity studies for this compound were reported in the sources:

• Medicinal Chemistry: The structural features suggest it could act as a ligand for biological targets like enzymes or receptors due to its aromatic and heterocyclic components.

• Pharmaceutical Research: Similar compounds have been explored for anti-inflammatory or anticancer properties via molecular docking and in vitro studies.

Data Tables

Property	Value
Molecular Formula	C₁₈H₁₈Cl₃N₃O₃S₂
Molecular Weight	494.8 g/mol
Synonyms	MLS001239384, SMR000807844
IUPAC Name	See Section 2
Structure Description	Thiophene-based carboxamide